Cas no 2227908-28-1 (rac-(3R,4S)-4-(2-methyl-2H-1,2,3-triazol-4-yl)methyloxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(2-methyl-2H-1,2,3-triazol-4-yl)methyloxolan-3-ol
• CAS No: 2227908-28-1
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5922888
• PubChem ID: 165588378
• Update Time: 2025-06-30

rac-(3R,4S)-4-(2-methyl-2H-1,2,3-triazol-4-yl)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2-methyl-2H-1,2,3-triazol-4-yl)methyloxolan-3-ol
• 2227908-28-1
• rac-(3R,4S)-4-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]oxolan-3-ol
• EN300-1625214

• Inchi： 1S/C8H13N3O2/c1-11-9-3-7(10-11)2-6-4-13-5-8(6)12/h3,6,8,12H,2,4-5H2,1H3/t6-,8-/m1/s1
• InChI Key： DANQTBAZXPRKAB-HTRCEHHLSA-N
• SMILES： O1C[C@H]([C@H](CC2C=NN(C)N=2)C1)O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 60.2Ų

Additional information on rac-(3R,4S)-4-(2-methyl-2H-1,2,3-triazol-4-yl)methyloxolan-3-ol

Racemic (3R,4S)-4-(2-Methyl-2H-1,2,3-Triazol-4-Yl)Methyloxolan-3-Ol: A Comprehensive Overview

Racemic (3R,4S)-4-(2-Methyl-2H-1,2,3-Triazol-4-Yl)Methyloxolan-3-Ol, commonly referenced by its CAS number 2227908-28-1, is a compound of significant interest in contemporary chemical research. This molecule belongs to the class of oxolane derivatives and features a unique stereochemistry at the 3R and 4S positions. The presence of a 1,2,3-triazole ring introduces intriguing electronic properties and potential for bioactivity. Recent studies have highlighted its role in drug discovery and material science applications.

The structural integrity of this compound is underpinned by its chiral centers and the triazole moiety. The triazole ring, a heterocyclic structure with three nitrogen atoms, is known for its stability and reactivity in various chemical transformations. In particular, the 1,2,3-triazole is a key component in click chemistry reactions, making it a valuable building block in organic synthesis. The methoxy group attached to the oxolane ring further enhances the compound's functional diversity.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of rac-(3R,4S)-4-(2-methyl-2H-1,2,3-triazol-4-yl)methyloxolan-3-ol with unprecedented accuracy. Using density functional theory (DFT), scientists have identified key molecular orbitals responsible for its reactivity. These insights are pivotal for designing novel synthetic pathways and understanding its interaction with biological systems.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. The stereochemistry at the 3R and 4S positions is critical for determining its physical properties and biological activity. Researchers have employed asymmetric catalysis to achieve high enantiomeric excess during synthesis, ensuring the production of pure enantiomers for pharmacological studies.

The application of CAS 2227908-28-1 extends beyond traditional organic chemistry into the realm of materials science. Its ability to form stable coordination complexes with transition metals has made it a promising candidate for catalytic applications. Recent experiments have demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, which are fundamental in organic synthesis.

Beyond its chemical applications, this compound has shown potential in therapeutic research. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties due to its unique structural features. The triazole moiety is particularly noted for its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress.

From an environmental standpoint, understanding the biodegradation pathways of rac-(3R,4S)-4-(2-methyl-2H-1,2,3-triazol-4-Yl)Methyloxolan-3-Ol is crucial for assessing its ecological impact. Recent studies utilizing microbial consortia have identified key enzymes responsible for breaking down this compound into non-toxic byproducts. These findings underscore its potential as an eco-friendly alternative to traditional chemical agents.

In conclusion, CAS 2227908-28-1 represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique stereochemistry and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing investigations continue to unravel its full potential, this compound stands at the forefront of innovation in modern chemistry.